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Compound of Interest

Compound Name: 4-Aminohexan-1-ol

Cat. No.: B2386691

An In-Depth Technical Guide to 4-Aminohexan-1-
ol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Aminohexan-1-ol, a chemical
compound of interest in various research and development sectors. This document
consolidates available data on its chemical identity, physicochemical properties, and analytical
characterization. Due to the limited availability of experimental data for this specific compound,
information on related molecules and general methodologies is included to provide a broader
context.

Chemical Identity and Molecular Structure

e Chemical Name: 4-Aminohexan-1-ol

CAS Number: 344240-78-4[1]

Molecular Formula: CeH1sNO[1]

IUPAC Name: 4-aminohexan-1-ol[1]

Synonyms: 4-Amino-1-hexanol, 4-aminohexanol[1]
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Physicochemical Properties

Quantitative data for 4-Aminohexan-1-ol is primarily based on computational predictions.
Experimental data for the closely related isomer, 6-Aminohexan-1-ol, is provided for
comparative purposes.

4-Aminohexan-1-ol 6-Aminohexan-1-ol
Property .
(Computed) (Experimental)
Molecular Weight 117.19 g/mol [1] 117.19 g/mol [2][3]
XLogP3 0.3[1] Not Available
Hydrogen Bond Donor Count 2 2
Hydrogen Bond Acceptor 5 )
Count
Rotatable Bond Count 4 5
Melting Point Not Available 54-58 °C[2][4]
Boiling Point Not Available 135-140 °C at 30 mmHg[2][4]

Miscible with water; slightly
Solubility Not Available soluble in DMSO, Chloroform,
and Methanol.[3]

Flash Point Not Available 133 °C[2]
Vapor Pressure Not Available 0.0+£0.9 mmHg at 25°CJ[2]
pKa Not Available 15.18+0.10 (Predicted)[5]

Experimental Protocols

Detailed experimental protocols for the synthesis, purification, and analysis of 4-Aminohexan-
1-ol are not readily available in the public domain. The following sections outline general
methodologies applicable to similar amino alcohols.

3.1. Synthesis
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A potential synthetic route to 4-Aminohexan-1-ol could involve the reduction of a
corresponding nitro, nitrile, or amide precursor. For instance, a plausible, though not
experimentally verified, synthesis could start from a derivative of caprolactam or caproic acid.

Hypothetical Synthesis Workflow:

A hypothetical workflow for the synthesis of 4-Aminohexan-1-ol.

3.2. Purification

Purification of amino alcohols like 4-Aminohexan-1-ol can be challenging due to their physical
properties.

« Distillation: Vacuum distillation is a common method for purifying liquid amino alcohols,
especially those with high boiling points, to prevent decomposition.[6]

o Crystallization: If the compound is a solid at room temperature or forms stable salts,
crystallization can be an effective purification technique.

o Chromatography: For high-purity requirements, chromatographic techniques are employed.

o Normal-phase and Reversed-phase HPLC: These can be used for the separation of amino
alcohols, often after derivatization to improve detection and resolution.[7]

o Chiral Chromatography: For the separation of enantiomers, chiral stationary phases
(CSPs) are utilized. Polysaccharide-derived CSPs have shown effectiveness in resolving
chiral amines and amino alcohols.[8][9]

3.3. Analytical Methods
e Nuclear Magnetic Resonance (NMR) Spectroscopy:

o H NMR and 3C NMR are essential for structural elucidation. While specific spectra for 4-
Aminohexan-1-ol are not publicly available, the expected spectra would show
characteristic peaks for the alkyl chain, the aminomethine group, and the
hydroxymethylene group. A predicted 3C NMR spectrum for a related compound is
available in the Human Metabolome Database (HMDB0252706), which can provide some
reference.[10]
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e Mass Spectrometry (MS):

o GC-MS data for 4-Aminohexan-1-ol is available in the NIST database (NIST Number:
214442), which can be used for identification purposes.[1] Predicted collision cross-
section values for various adducts are also available and can aid in identification.[11]

e Infrared (IR) Spectroscopy:

o Vapor phase IR spectra are available and would show characteristic absorptions for O-H,
N-H, and C-H bonds.[1]

Biological Activity and Signaling Pathways

Currently, there is no specific information in the scientific literature detailing the biological
activity or the involvement of 4-Aminohexan-1-ol in any signaling pathways. Research on
short-chain amino alcohols suggests they can have various biological effects, but dedicated
studies on this particular molecule are lacking.

Logical Relationship Diagram for Drug Discovery Potential:

Given the absence of specific biological data, the following diagram illustrates the logical steps
that would be required to investigate the potential of 4-Aminohexan-1-ol in a drug discovery
context.

A logical workflow for investigating the drug discovery potential of 4-Aminohexan-1-ol.

Conclusion

4-Aminohexan-1-ol is a defined chemical entity with available computed physicochemical
properties and some analytical data. However, a significant gap exists in the literature
regarding its experimental properties, detailed synthetic and purification protocols, and, most
notably, its biological activity. This guide serves as a summary of the current knowledge and
highlights the areas where further research is needed to fully characterize this compound and
explore its potential applications, particularly in the field of drug development. Researchers are
encouraged to undertake studies to fill these knowledge gaps.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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